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Compound of Interest

Compound Name: Ampicillin

Cat. No.: B1664943

Application Note: Precise Ampicillin
Concentration for Bacterial Cultures

Introduction

Ampicillin, a broad-spectrum B-lactam antibiotic, is a cornerstone of molecular biology for the
selection of transformed bacteria.[1][2] It functions by inhibiting cell wall synthesis in
susceptible bacteria. In plasmid-based cloning and protein expression workflows, an ampicillin
resistance gene (bla) is commonly included in the plasmid vector. This allows for the selective
growth of bacteria that have successfully incorporated the plasmid. Achieving the correct final
concentration of ampicillin in culture media is critical for effective selection, preventing the
growth of non-transformed cells while not inhibiting the growth of resistant ones. This
application note provides a comprehensive guide to calculating and preparing ampicillin
solutions for various culture volumes.

Key Principles

Successful ampicillin selection relies on two key concentration parameters: the stock solution
concentration and the final working concentration in the culture medium.

» Stock Solution: A concentrated solution of ampicillin that is prepared, sterilized, and stored
for later use. Preparing a concentrated stock solution minimizes the volume needed for
supplementation of culture media, preventing significant changes in media composition.
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e Working Concentration: The final, diluted concentration of ampicillin in the liquid or solid

culture medium that is effective for bacterial selection.

Data Presentation

The following tables summarize the commonly used concentrations for ampicillin stock

solutions and the recommended working concentrations for different applications.

Table 1. Common Ampicillin Stock Solution Concentrations

Stock Concentration

(mgimL) Solvent Storage Temperature
mg/m

100 Sterile deionized water -20°C

50 Sterile deionized water -20°C

25 Sterile deionized water -20°C

Table 2: Recommended Ampicillin Working Concentrations

Application Plasmid Type

Recommended Working
Concentration (pg/mL)

High-copy number (e.g.,

General Cloning 100
pUC19)

Stringent Selection Low-copy number plasmids 20-50

General Protein Expression Expression vectors 50-100

Table 3: Volume of Ampicillin Stock to Add for a Final Concentration of 100 pug/mL
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Culture Volume (mL) Volume of 100 mg/mL Stock (pL)
1 1

10 10

50 50

100 100

250 250

500 500

1000 1000

Table 4: Volume of Ampicillin Stock to Add for a Final Concentration of 50 pg/mL

Culture Volume (mL) Volume of 50 mg/mL Stock (pL)
1 1

10 10

50 50

100 100

250 250

500 500

1000 1000

Experimental Protocols

Protocol 1: Preparation of a 100 mg/mL Ampicillin Stock Solution
This protocol describes the preparation of a 100 mg/mL ampicillin stock solution.
Materials:

e Ampicillin sodium salt powder
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Sterile, deionized water (dH20)

Sterile 15 mL conical tube

0.22 um syringe filter

Sterile syringe

Sterile microcentrifuge tubes
Methodology:

e Weigh out 1 gram of ampicillin sodium salt powder and transfer it to the sterile 15 mL
conical tube.

e Add 10 mL of sterile dH20 to the tube.[1][2]

o Vortex the tube until the ampicillin powder is completely dissolved.

o Draw the ampicillin solution into a sterile syringe.

e Attach a 0.22 um syringe filter to the syringe.

« Filter-sterilize the ampicillin solution into a new sterile 15 mL conical tube.[2][3]
 Aliquot the sterilized stock solution into sterile microcentrifuge tubes (e.g., 1 mL aliquots).
o Store the aliquots at -20°C for long-term storage.[1][2]

Protocol 2: Preparation of LB Agar Plates with Ampicillin (100 pg/mL)

This protocol details the preparation of Luria-Bertani (LB) agar plates containing a final
ampicillin concentration of 100 pg/mL.

Materials:
e LB agar powder

e Deionized water
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Autoclave
Water bath set to 50-60°C
100 mg/mL ampicillin stock solution (from Protocol 1)

Sterile petri dishes

Methodology:

Prepare LB agar according to the manufacturer's instructions. For 1 liter, this typically
involves dissolving 25 g of LB agar powder in 1 L of deionized water.

Sterilize the LB agar by autoclaving for 20 minutes at 121°C.[1]

After autoclaving, allow the molten agar to cool in a 50-60°C water bath.[1] This is a critical
step as ampicillin is heat-sensitive and will be degraded at higher temperatures.[4][5]

Once the agar has cooled, add the appropriate volume of ampicillin stock solution. For 1
liter of LB agar and a final concentration of 100 pg/mL, add 1 mL of a 100 mg/mL ampicillin
stock solution.

Gently swirl the flask to ensure the ampicillin is evenly distributed throughout the agar.
Avoid creating air bubbles.

Pour approximately 20-25 mL of the LB-ampicillin agar into each sterile petri dish.
Allow the plates to solidify at room temperature.

Store the plates inverted at 4°C.

Protocol 3: Preparation of LB Broth with Ampicillin (100 pg/mL)

This protocol outlines the preparation of LB broth with a final ampicillin concentration of 100

pg/mL.

Materials:
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LB broth powder

Deionized water

Autoclave

100 mg/mL ampicillin stock solution (from Protocol 1)

Sterile culture tubes or flasks

Methodology:

Prepare LB broth according to the manufacturer's instructions. For 1 liter, this typically
involves dissolving 25 g of LB broth powder in 1 L of deionized water.

 Sterilize the LB broth by autoclaving for 20 minutes at 121°C.
 Allow the broth to cool to room temperature.

o Aseptically add the appropriate volume of ampicillin stock solution. For 100 mL of LB broth
and a final concentration of 100 ug/mL, add 100 L of a 100 mg/mL ampicillin stock
solution.

o Gently swirl the flask or tube to mix. The LB-ampicillin broth is now ready for use.

Mandatory Visualization
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Caption: Workflow for preparing ampicillin stock and culture media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [calculating the correct ampicillin concentration for
different culture volumes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664943#calculating-the-correct-ampicillin-
concentration-for-different-culture-volumes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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